Cas no 39630-14-3 (1-benzyl-4-(piperidin-1-ylcarbonyl)pyrrolidin-2-one)
39630-14-3 structure
Product Name:1-benzyl-4-(piperidin-1-ylcarbonyl)pyrrolidin-2-one
CAS No:39630-14-3
MF:C17H22N2O2
MW:286.368784427643
CID:1510085
PubChem ID:217801
Update Time:2025-04-21
1-benzyl-4-(piperidin-1-ylcarbonyl)pyrrolidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1-benzyl-4-(piperidin-1-ylcarbonyl)pyrrolidin-2-one
- 1-Benzyl-4-piperidinocarbonyl-2-pyrrolidinone
- 39630-14-3
- DTXSID10960247
- 2-Pyrrolidinone, 1-benzyl-4-piperidinocarbonyl-
- BRN 0428942
- 1-benzyl-4-(piperidine-1-carbonyl)pyrrolidin-2-one
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- Inchi: 1S/C17H22N2O2/c20-16-11-15(17(21)18-9-5-2-6-10-18)13-19(16)12-14-7-3-1-4-8-14/h1,3-4,7-8,15H,2,5-6,9-13H2
- InChI Key: FOQITOYKZKWYJA-UHFFFAOYSA-N
- SMILES: O=C(C1CC(N(CC2C=CC=CC=2)C1)=O)N1CCCCC1
Computed Properties
- Exact Mass: 286.16826
- Monoisotopic Mass: 286.168127949g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 384
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 40.6Ų
Experimental Properties
- PSA: 40.62
1-benzyl-4-(piperidin-1-ylcarbonyl)pyrrolidin-2-one Related Literature
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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